Cas no 54996-53-1 (1,2-Benzisoselenazol-3(2H)-one,2-methyl-)

• Product Name: 1,2-Benzisoselenazol-3(2H)-one,2-methyl-
• CAS No: 54996-53-1
• MF: C₈H₇NOSe
• MW: 212.10728096962
• CID: 374821
• PubChem ID: 171397
• Update Time: 2025-04-19

1,2-Benzisoselenazol-3(2H)-one,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoselenazol-3(2H)-one,2-methyl-
• 2-methyl-1,2-benzoselenazol-3-one
• NAT 02-677
• SCHEMBL1354835
• NAT02-677
• 1,2-Benzisoselenazol-3(2H)-one, 2-methyl-
• DTXSID50203524
• BDBM106945
• Nat-02-677
• 54996-53-1
• US8592468, EbSe3
• 2-Methyl-1,2-benzisoselenazol-3(2H)-one
• CHEMBL3655717

• Inchi： 1S/C8H7NOSe/c1-9-8(10)6-4-2-3-5-7(6)11-9/h2-5H,1H3
• InChI Key： LEUGUKBHFKXAEZ-UHFFFAOYSA-N
• SMILES： [Se]1C2C=CC=CC=2C(N1C)=O

Computed Properties

• Exact Mass: 206.97531
• Monoisotopic Mass: 212.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Boiling Point: 310.8°C at 760 mmHg
• Flash Point: 141.7°C
• PSA: 20.31